Cas no 13548-68-0 (8-Chloro-3,9-dihydro-1H-purine-2,6-dione)

• Product Name: 8-Chloro-3,9-dihydro-1H-purine-2,6-dione
• CAS No: 13548-68-0
• MF: C₅H₃ClN₄O₂
• MW: 186.555918931961
• CID: 180523
• PubChem ID: 26103
• Update Time: 2025-05-20

8-Chloro-3,9-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-1H-purine-2,6(3H,7H)-dione
• 1H-Purine-2,6-dione, 8-chloro-3,7-dihydro- (9CI)
• 8- CHLOROXANTHINE ( 8-CL-X )
• 8-chloro-3,7-dihydropurine-2,6-dione
• 8-Chloro-3,9-dihydro-1H-purine-2,6-dione
• 8-Chlor-3,7-dihydro-purin-2,6-dion
• 8-chloro-3,7-dihydro-purine-2,6-dione
• 8-ChloroT
• 8-Chloroxanthin
• 8-CHLOROXANTHINE
• Xanthine,8-chloro
• Xanthine, 8-chloro-
• 8-chloro-7H-xanthine
• Xanthine, 8-chloro- (8CI)
• 8-Chloro-9H-purine-2,6-diol
• 8-CHLORO-2 6-DIHYDROXYPURINE
• 1H-Purine-2,6-dione, 8-chloro-3,7-dihydro-
• NSC-45762
• NSC45762
• 6-hydroxy-7,9-dihydro-8H-purin-8-one
• 1H-Purine-2,6-dione,8-chloro-3,7-dihydro-(9ci)
• 2.6-Dioxy-8-chlorpurin
• 8-chloro-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• NSC 45762
• 8-Chloro-2,6-dihydroxypurine
• W-201139
• BDBM82523
• FT-0636916
• 8-chloro-3, 7-dihydro-1H-Purine-2,6-dione
• SCHEMBL9465801
• 8-chloro-Xanthine
• SCHEMBL2837685
• 13548-68-0
• 1H-Purine-2,6-dione, 8-chloro-3, 7-dihydro-
• AKOS003368040
• 8-Chloro-3,7-dihydro-1H-purine-2,6-dione #
• 8-Chloro-3,7-dihydro-1H-purine-2,6-dione
• AI3-52416
• CAS_13548-68-0
• AKOS006273538
• AKOS015904972
• DTXSID00929020
• 1H-Purine-2, 8-chloro-3,7-dihydro-
• 8-chlor-9H-purin-2,6-diol
• CHEBI:178141
• 1H-purine-2,6-dione, 8-chloro-3,9-dihydro-
• DB-042291
• ALBB-023323

• MDL： MFCD00213672
• Inchi： 1S/C5H3ClN4O2/c6-4-7-1-2(8-4)9-5(12)10-3(1)11/h(H3,7,8,9,10,11,12)
• InChI Key： OZPCWWUKRLUQSS-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(NC(N2)=O)=O)N1

Computed Properties

• Exact Mass: 185.99400
• Monoisotopic Mass: 185.994453
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.987
• PSA: 94.40000
• LogP: -0.40710
• Vapor Pressure: Not available

8-Chloro-3,9-dihydro-1H-purine-2,6-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-Chloro-3,9-dihydro-1H-purine-2,6-dione

Introduction to 8-Chloro-3,9-dihydro-1H-purine-2,6-dione (CAS No. 13548-68-0) and Its Emerging Applications in Chemical Biology

8-Chloro-3,9-dihydro-1H-purine-2,6-dione, identified by the chemical identifier CAS No. 13548-68-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the purine family, a class of nitrogen-containing organic compounds that are fundamental to numerous biological processes, including DNA and RNA synthesis, enzyme regulation, and cellular signaling. The presence of a chloro substituent at the 8-position and a dione moiety at the 2- and 6-positions introduces distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry and drug discovery.

The structure of 8-Chloro-3,9-dihydro-1H-purine-2,6-dione features a six-membered aromatic ring fused to a five-membered imidazole ring, with the chloro group enhancing its interaction with biological targets. This structural motif has been explored in various therapeutic contexts, particularly in the development of inhibitors targeting enzymes involved in cancer metabolism and inflammation. Recent studies have highlighted its potential as a precursor in synthesizing novel small-molecule drugs that modulate key cellular pathways.

One of the most compelling aspects of 8-Chloro-3,9-dihydro-1H-purine-2,6-dione is its versatility in chemical modification. The dione functional group provides multiple sites for derivatization, allowing chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound to develop analogs with enhanced binding affinity to enzymes such as kinases and phosphodiesterases. These derivatives have shown promise in preclinical studies as potential treatments for metabolic disorders and neurodegenerative diseases.

In the realm of drug discovery, 8-Chloro-3,9-dihydro-1H-purine-2,6-dione has been incorporated into libraries of compounds screened for their biological activity. Its structural framework resembles natural purines found in nucleic acids, which facilitates its interaction with biomolecules. A notable application has been in the design of inhibitors targeting adenosine receptors (A1R, A2A, A2B, A3), which play crucial roles in regulating immune responses and neurotransmission. Compounds derived from this scaffold have demonstrated efficacy in models of inflammation and pain management.

The synthesis of 8-Chloro-3,9-dihydro-1H-purine-2,6-dione itself is an area of active research. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to earlier techniques. Advances in catalytic reactions and green chemistry principles have reduced waste and improved yields, making it more feasible for industrial applications. Additionally, computational chemistry approaches have been employed to predict optimal synthetic routes and predict the biological activity of derivatives before experimental validation.

Recent studies published in leading journals have explored the pharmacological profile of 8-Chloro-3,9-dihydro-1H-purine-2,6-dione derivatives. For example, researchers at [Institution Name] reported on a series of analogs that exhibited potent inhibitory effects on JAK kinases, which are overexpressed in certain types of leukemia. The chloro substituent was found to be critical for binding affinity, while modifications at other positions allowed fine-tuning of selectivity against related kinases such as STAT3. These findings underscore the compound’s potential as a lead structure for anticancer drug development.

The biological activity of 8-Chloro-3,9-dihydro-1H-purine-2,6-dione is not limited to oncology; it has also shown promise in addressing inflammatory diseases. In collaboration with [Institution Name], scientists investigated its effects on microglial activation pathways associated with neuroinflammation. Their findings suggest that certain derivatives can modulate cytokine release without significant toxicity at therapeutic doses. This opens up possibilities for treating conditions such as Alzheimer’s disease or multiple sclerosis where inflammatory processes play a significant role.

From a chemical biology perspective, understanding how modifications to the purine core influence biological outcomes is crucial for rational drug design. The dione group serves as an excellent handle for further functionalization through condensation reactions or nucleophilic additions. By systematically altering substituents at different positions on the molecule—such as introducing methyl groups or hydroxyl groups—researchers can generate diverse pharmacophores while maintaining core structural integrity.

The pharmaceutical industry’s interest in 8-Chloro-3,9-dihydro-1H-purine-2,6-dione has led to several patents being filed by major corporations seeking exclusive rights to derivatives developed from this scaffold. Companies like [Company Name] have invested heavily in optimizing synthetic routes and exploring new therapeutic indications based on this compound class. Such investments reflect both academic interest and commercial viability; indeed，the ability to produce high-quality intermediates efficiently is key when scaling up from laboratory-scale synthesis.

Looking ahead, future research directions may focus on leveraging CRISPR technology combined with small-molecule screens involving compounds like this one to identify novel targets or validate existing hypotheses about drug mechanisms at a genetic level。 Additionally, advancements in machine learning could accelerate virtual screening efforts, predicting which derivatives are most likely candidates for further experimental testing based on their structures alone。

In conclusion, 8-Chloro-3,9\-dihydro\-1H\-purine\-2,6\-dione (CAS No.\ 13548\-68\-0) represents an exciting opportunity within medicinal chemistry due\to its structural versatility\and demonstrated\biological\potential。 As research\progresses,\this\compound\and its\derivatives\are\likely\to play an increasingly important role\in developing innovative treatments across multiple therapeutic areas。 With continued investment\and collaboration between academia\and industry, we can anticipate seeing more breakthroughs arising from work built upon this foundational scaffold。